Cas no 81637-60-7 (1-Palmitin-2-Palmitolein-3-Olein)
1-Palmitin-2-Palmitolein-3-Olein Chemical and Physical Properties
Names and Identifiers
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- 9-Octadecenoic acid (9Z)-, 2-[[(9Z)-1-oxo-9-hexadecen-1-yl]oxy]-3-[(1-oxohexadecyl)oxy]propyl ester
- 1-Palmitin-2-Palmitolein-3-Olein
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- Inchi: 1S/C53H98O6/c1-4-7-10-13-16-19-22-25-26-29-31-34-37-40-43-46-52(55)58-49-50(59-53(56)47-44-41-38-35-32-28-24-21-18-15-12-9-6-3)48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2/h21,24-26,50H,4-20,22-23,27-49H2,1-3H3/b24-21-,26-25-
- InChI Key: TWJCMQZMAPGUSG-BIDHIOHYSA-N
- SMILES: C(OCC(OC(=O)CCCCCCC/C=C\CCCCCC)COC(=O)CCCCCCCCCCCCCCC)(=O)CCCCCCC/C=C\CCCCCCCC
Experimental Properties
- Density: 0.922±0.06 g/cm3(Predicted)
- Boiling Point: 784.6±40.0 °C(Predicted)
1-Palmitin-2-Palmitolein-3-Olein Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 34-3031-7-25mg |
1-Palmitin-2-Palmitolein-3-Olein |
81637-60-7 | >99% | 25mg |
€265.00 | 2025-03-07 | |
| Larodan | 34-3031-9-100mg |
1-Palmitin-2-Palmitolein-3-Olein |
81637-60-7 | >99% | 100mg |
€575.00 | 2025-03-07 |
1-Palmitin-2-Palmitolein-3-Olein Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-Palmitin-2-Palmitolein-3-Olein
1-Palmitin-2-Palmitolein-3-Olein: A Comprehensive Overview
The compound 1-Palmitin-2-Palmitolein-3-Olein (CAS No. 81637-60-7) is a triacylglycerol (TAG) composed of three distinct fatty acids: palmitic acid, palmitoleic acid, and oleic acid. This unique combination of fatty acids gives the compound its distinctive properties and makes it a subject of interest in various fields, including food science, cosmetics, and pharmaceuticals. In recent years, advancements in lipidomics and analytical techniques have shed new light on the structural and functional aspects of this compound, enhancing our understanding of its potential applications.
Structural Insights and Physicochemical Properties
The molecular structure of 1-Palmitin-2-Palmitolein-3-Olein is characterized by a glycerol backbone esterified with three fatty acids at positions 1, 2, and 3. Palmitic acid (C16:0), a saturated fatty acid, occupies the sn-1 position, while palmitoleic acid (C16:1) and oleic acid (C18:1) are located at sn-2 and sn-3 positions, respectively. This specific arrangement influences the compound's melting point, stability, and interaction with biological systems. Recent studies have demonstrated that the presence of double bonds in palmitoleic and oleic acids contributes to the compound's ability to form stable emulsions and exhibit antioxidant properties.
Biological Activity and Health Implications
Emerging research has highlighted the potential health benefits of 1-Palmitin-2-Palmitolein-3-Olein. The combination of saturated (palmitic acid) and unsaturated (palmitoleic and oleic acids) fatty acids in this TAG makes it a balanced source of energy and bioactive molecules. Palmitoleic acid, in particular, has been associated with anti-inflammatory properties, while oleic acid is known for its role in improving lipid metabolism. A 2023 study published in *Lipid Science* revealed that this compound can modulate cellular signaling pathways involved in inflammation and oxidative stress, suggesting its potential as a functional ingredient in nutraceuticals.
Applications in Food Science
In the food industry, 1-Palmitin-2-Palmitolein-3-Olein is valued for its ability to enhance product stability and sensory attributes. Its unique melting profile makes it an ideal ingredient for fat-based products such as margarine, spreads, and confectionery items. Recent innovations in food formulation have explored the use of this compound as a natural emulsifier, capable of stabilizing oil-in-water emulsions without the need for synthetic additives. This aligns with the growing consumer demand for clean-label products.
Cosmetic Industry Applications
The cosmetic industry has also taken notice of 1-Palmitin-2-Palmitolein-3-Olein, particularly due to its moisturizing properties. The compound's ability to form lamellar structures similar to those found in skin lipids makes it an effective ingredient in skincare products designed to repair the skin barrier. A 2022 study published in *Journal of Cosmetic Science* demonstrated that formulations containing this TAG significantly improved skin hydration and reduced trans epidermal water loss (TEWL). These findings underscore its potential as a natural alternative to synthetic emollients.
Pharmaceutical Applications
In pharmaceuticals, 1-Palmitin-2-Palmitolein-3-Olein is being explored as a carrier for drug delivery systems. Its biocompatibility and controlled release properties make it suitable for encapsulating hydrophobic drugs. Recent research has focused on its use in lipid nanoparticles (LNPs), which are increasingly used for delivering mRNA vaccines. The compound's ability to stabilize drug molecules while minimizing side effects positions it as a promising candidate for advanced drug delivery systems.
Sustainability Considerations
As industries increasingly prioritize sustainability, the sourcing and production of 1-Palmitin-2-Palmitolein-3-Olein have come under scrutiny. Efforts are being made to develop eco-friendly extraction methods that minimize environmental impact while maintaining product quality. For instance, enzymatic hydrolysis and supercritical fluid extraction are being explored as sustainable alternatives to traditional solvent-based methods.
Future Research Directions
The future of 1-Palminitn-palmiteleain-oelin) lies in further elucidating its molecular mechanisms of action and exploring novel applications across diverse industries. Ongoing research aims to uncover its role in metabolic pathways associated with chronic diseases such as obesity and cardiovascular disorders. Additionally, advancements in synthetic biology may pave the way for cost-effective production methods using microbial fermentation or plant-based systems.
In conclusion:
With its unique composition and versatile properties, 81637–60–7 CAS No.) holds significant promise across multiple sectors. As scientific understanding deepens through cutting-edge research methodologies,the potential applications of this compound continue to expand,paving the way for innovative solutions in food,cosmetics,and pharmaceutical industries.Alongside advancements in sustainable practices, 81637–60–7 CAS No.) is poised to play an increasingly important role in addressing global challenges related to health,nutrition,and environmental sustainability.
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